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Compound of Interest

Compound Name: Chromium(3+) perchlorate

Cat. No.: B078376 Get Quote

An In-depth Technical Guide to Chromium(3+)
Perchlorate
This technical guide provides comprehensive information on Chromium(3+) perchlorate,

targeting researchers, scientists, and professionals in drug development. The document details

its chemical properties, synthesis, experimental applications, and potential biological signaling

pathways.

Core Properties of Chromium(3+) Perchlorate
Chromium(3+) perchlorate is an inorganic compound that exists in both anhydrous and

hydrated forms. It is a source of chromium(III) ions and is utilized in various research

applications.[1] The hexahydrate is a cyan solid, while the anhydrous form appears as black

crystals.[2][3] Both forms are soluble in water and ethanol.[1][3]
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Property
Anhydrous Chromium(3+)
Perchlorate

Hexahydrate
Chromium(3+) Perchlorate

CAS Number 13537-21-8[2][3][4][5] 55147-94-9[3][6]

Molecular Formula Cr(ClO₄)₃[3] Cr(ClO₄)₃·6H₂O[1]

Molecular Weight 350.35 g/mol [4][5] 458.4 g/mol [1][6]

Appearance Black crystals[2]
Cyan solid / Dark blue

crystalline powder[3][7]

Solubility in Water 58 g/100 mL (25 °C)[3] 130 g/100 mL (20 °C)[3]

Synonyms
Chromic perchlorate,

Chromium triperchlorate[2][3]

Chromium(3+) perchlorate--

water (1/3/6)[6]

Synthesis and Experimental Protocols
2.1. Synthesis of Chromium(3+) Perchlorate

A straightforward method for the preparation of chromium(3+) perchlorate involves the

reaction of chromium(III) oxide or chromium(III) hydroxide with perchloric acid.[3]

Reaction: Cr₂O₃ + 6HClO₄ → 2Cr(ClO₄)₃ + 3H₂O[3]

Experimental Protocol: Preparation of a Chromium(3+) Perchlorate Stock Solution

For many laboratory applications, a stock solution of chromium(3+) is required. This can be

prepared by dissolving chromium(3+) perchlorate hexahydrate in a perchloric acid solution to

maintain stability and prevent hydrolysis.[1]

Materials:

Chromium(3+) perchlorate hexahydrate (Cr(ClO₄)₃·6H₂O)

Perchloric acid (HClO₄), 1 mol dm⁻³ solution

Distilled or deionized water

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://haz-map.com/Agents/2497
https://en.wikipedia.org/wiki/Chromium(III)_perchlorate
https://www.alfa-chemistry.com/chromium-iii-perchlorate-cas-13537-21-8-item-61159.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6717759.htm
https://en.wikipedia.org/wiki/Chromium(III)_perchlorate
https://pubchem.ncbi.nlm.nih.gov/compound/Chromium_III_-perchlorate-hexahydrate
https://en.wikipedia.org/wiki/Chromium(III)_perchlorate
https://www.vulcanchem.com/product/vc3740144
https://www.alfa-chemistry.com/chromium-iii-perchlorate-cas-13537-21-8-item-61159.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6717759.htm
https://www.vulcanchem.com/product/vc3740144
https://pubchem.ncbi.nlm.nih.gov/compound/Chromium_III_-perchlorate-hexahydrate
https://haz-map.com/Agents/2497
https://en.wikipedia.org/wiki/Chromium(III)_perchlorate
https://www.americanelements.com/chromium-perchlorate-hexahydrate-55147-94-9
https://en.wikipedia.org/wiki/Chromium(III)_perchlorate
https://en.wikipedia.org/wiki/Chromium(III)_perchlorate
https://haz-map.com/Agents/2497
https://en.wikipedia.org/wiki/Chromium(III)_perchlorate
https://pubchem.ncbi.nlm.nih.gov/compound/Chromium_III_-perchlorate-hexahydrate
https://www.benchchem.com/product/b078376?utm_src=pdf-body
https://www.benchchem.com/product/b078376?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chromium(III)_perchlorate
https://en.wikipedia.org/wiki/Chromium(III)_perchlorate
https://www.benchchem.com/product/b078376?utm_src=pdf-body
https://www.benchchem.com/product/b078376?utm_src=pdf-body
https://www.vulcanchem.com/product/vc3740144
https://www.benchchem.com/product/b078376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Volumetric flask

Magnetic stirrer and stir bar

Procedure:

Accurately weigh the desired amount of chromium(3+) perchlorate hexahydrate.

Transfer the weighed solid into a volumetric flask of the desired final volume.

Add a small amount of 1 mol dm⁻³ perchloric acid to dissolve the solid.

Once dissolved, dilute the solution to the final volume with 1 mol dm⁻³ perchloric acid.

Stir the solution thoroughly to ensure homogeneity.

2.2. Related Experimental Protocol: Chromium-Mediated Organic Synthesis

Chromium(III) compounds are often precursors to the highly reactive chromium(II) species

used in organic synthesis. The following is a general workflow for the reduction of an alkyl

halide using chromium(II) generated in situ from a chromium(III) precursor.[8]

Materials:

Anhydrous Chromium(III) chloride (CrCl₃) (as a stable precursor)

Zinc dust (as a reducing agent)

Alkyl halide

Anhydrous Tetrahydrofuran (THF)

Inert gas (Argon or Nitrogen)

Procedure:

Flame-dry a two-neck flask and allow it to cool under an inert atmosphere.

Add anhydrous CrCl₃ and zinc dust to the flask.[8]
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Purge the flask with argon for 15 minutes.[8]

Add anhydrous THF via syringe and stir the suspension vigorously. The color will change

from light green to bright blue, indicating the formation of Cr(II).[8]

Add a solution of the alkyl halide in anhydrous THF dropwise.[8]

Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS).[8]

Upon completion, quench the reaction by carefully adding water.[8]

Extract the product with an organic solvent, dry the organic layer, and concentrate it.[8]

Purify the crude product using column chromatography.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Chromium_Mediated_Organic_Synthesis.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Chromium_Mediated_Organic_Synthesis.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Chromium_Mediated_Organic_Synthesis.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Chromium_Mediated_Organic_Synthesis.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Chromium_Mediated_Organic_Synthesis.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Chromium_Mediated_Organic_Synthesis.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Chromium_Mediated_Organic_Synthesis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Add CrCl3 and Zn dust to
 a flame-dried flask

2. Purge with inert gas (Argon)

3. Add anhydrous THF and stir
 (Cr(III) -> Cr(II))

4. Add alkyl halide substrate

5. Monitor reaction (TLC/GC-MS)

6. Quench reaction with water

7. Extract, dry, and concentrate

8. Purify product
 (Column Chromatography)

Click to download full resolution via product page

Workflow for Cr(II)-mediated reduction of alkyl halides.
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Biological Signaling Pathways and Research
Applications
While specific signaling pathways for chromium(3+) perchlorate are not extensively

documented, research on other chromium compounds provides insights into potential biological

activities relevant to drug development.

3.1. Antimicrobial Activity

A complex of tris-phenanthroline chromium(III) perchlorate has demonstrated antimicrobial

activity against both Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia

coli) bacteria.[9] This suggests that chromium(III) complexes, including those derived from

chromium(3+) perchlorate, could be explored for the development of new antibacterial

agents. The study indicated that these complexes inhibit bacterial growth to a greater extent

than the reference drug ciprofloxacin and that a synergistic effect was observed when used in

combination.[9]

3.2. AMPK Signaling Pathway

A synthetic chromium(III) complex, Cr(D-phenylalanine)₃, has been shown to activate the AMP-

activated protein kinase (AMPK) signaling pathway.[10] This activation leads to increased

glucose uptake in myoblasts and cardiomyocytes.[10] AMPK is a key regulator of cellular

energy homeostasis and a target for drugs treating metabolic disorders like type 2 diabetes.

The study suggests that the activation of AMPK by the chromium complex may be due to an

increase in the cellular AMP concentration and a decrease in the mitochondrial membrane

potential.[10]
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AMPK signaling pathway activated by a Cr(III) complex.

3.3. Signaling Pathways in Hexavalent Chromium Toxicity

Studies on the toxicity of hexavalent chromium (Cr(VI)) have identified several key signaling

pathways involved in its hepatotoxic effects, including the p53, PI3K-Akt, MAPK, and AMPK

pathways.[11] While Cr(III) is generally considered less toxic than Cr(VI), understanding these

pathways is crucial for evaluating the overall safety profile of any chromium-based therapeutic

agent.
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Affected Signaling Pathways
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Pathways in Cr(VI)-induced hepatotoxicity.

In summary, Chromium(3+) perchlorate is a valuable reagent in chemical synthesis and a

precursor for creating novel chromium(III) complexes. While its direct biological activities are

not fully elucidated, related chromium compounds show promise in antimicrobial applications

and the modulation of key metabolic signaling pathways, warranting further investigation for

drug development purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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